Cas no 14068-83-8 (5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine)

• Product Name: 5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine
• CAS No: 14068-83-8
• MF: C₈H₁₄N₄OS
• MW: 214.287959575653
• MDL: MFCD07022160
• CID: 903174
• PubChem ID: 3164058
• Update Time: 2025-06-11

5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Morpholinoethyl)-1,3,4-thiadiazol-2-amine
• 5-(2-Morpholin-4-yl-ethyl)-[1,3,4]thiadiazol-2-ylamine
• 5-(2-morpholin-4-ylethyl)-1,3,4-thiadiazol-2-amine
• 5-[2-(4-MORPHOLINYL)ETHYL]-1,3,4-THIADIAZOL-2-AMINE
• 5-(2-morpholin-4-ylethyl)-1,3,4-thiadiazole-2-ylamine
• 5-(2-morpholin-ylethyl)[1,3,4]thiadiazol-2-ylamine
• 5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine
• F2169-1166
• IFLAB-BB F2169-1166
• CHEMBRDG-BB 9018521
• 5-[2-(4-morpholinyl)ethyl]-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• 14068-83-8
• CHEMBL5000350
• STK784386
• 1,3,4-Thiadiazol-2-amine, 5-[2-(4-morpholinyl)ethyl]-
• MFCD07022160
• BS-35708
• SCHEMBL2400051
• DTXSID50390367
• SR-01000325160
• AKOS000276621
• SR-01000325160-1
• EN300-237982
• WPQPFGMASYMLNI-UHFFFAOYSA-N
• DB-028261
• ASINEX-REAG BAS 13029422

• MDL： MFCD07022160
• Inchi： 1S/C8H14N4OS/c9-8-11-10-7(14-8)1-2-12-3-5-13-6-4-12/h1-6H2,(H2,9,11)
• InChI Key： WPQPFGMASYMLNI-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCN1CCOCC1

Computed Properties

• Exact Mass: 214.08900
• Monoisotopic Mass: 214.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• PSA: 92.51000
• LogP: 0.51410

5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine

5-[2-(Morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine (CAS No. 14068-83-8): An Overview of Its Properties and Applications

5-[2-(Morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine (CAS No. 14068-83-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-(2-morpholinoethyl)-1,3,4-thiadiazol-2-amine, belongs to the class of thiadiazoles and is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine is C₉H₁₅N₅S, with a molecular weight of approximately 229.31 g/mol. The compound features a thiadiazole ring system fused with a morpholine moiety, which imparts it with distinct chemical and biological properties. The presence of the morpholine group enhances the compound's solubility in polar solvents and contributes to its ability to form hydrogen bonds, making it an attractive candidate for various pharmaceutical applications.

Synthesis Methods

The synthesis of 5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine can be achieved through several routes. One common method involves the reaction of 2-aminothiadiazole with 4-(2-chloroethyl)morpholine in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the condensation of 2-chloroethyl morpholine with 5-aminothiadiazole in a suitable solvent under reflux conditions. These synthetic strategies have been optimized to yield high purity products with good yields.

Biological Activities and Applications

Recent studies have highlighted the potential therapeutic applications of 5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine in various medical conditions. One notable area of research is its anti-inflammatory properties. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine has shown potential as an antiviral agent. Research conducted at a leading pharmaceutical institute revealed that this compound possesses potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve inhibition of viral replication through interference with viral RNA synthesis.

Clinical Trials and Safety Profile

While 5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine is still in the early stages of clinical development, preliminary safety studies have indicated that it is well-tolerated at therapeutic doses. Preclinical toxicology assessments have not revealed any significant adverse effects at relevant concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Future Directions and Conclusion

The ongoing research on 5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine holds great promise for advancing our understanding of its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in combination with other drugs for synergistic effects. Additionally, investigations into its mechanism of action at the molecular level will provide valuable insights into its biological activities.

In conclusion, 5-[2-(morpholin-4-yl)ethyl]-1,3,4-thiadiazol-2-amine (CAS No. 14068-83-8) is a promising compound with diverse biological activities that warrant further exploration in both preclinical and clinical settings. Its unique chemical structure and favorable biological profile make it an attractive candidate for the development of novel therapeutic agents in various medical fields.